Methyl 7(R)-Hydroxyhexadecanoate

DGAT-1 inhibition Triglyceride synthesis Metabolic disease research
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H34O3
Molecular Weight 286.4 g/mol
Cat. No. B15624180
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMethyl 7(R)-Hydroxyhexadecanoate
Molecular FormulaC17H34O3
Molecular Weight286.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H34O3/c1-3-4-5-6-7-8-10-13-16(18)14-11-9-12-15-17(19)20-2/h16,18H,3-15H2,1-2H3
InChIKeyOACGZHDBQYPJJU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 25 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Methyl 7(R)-Hydroxyhexadecanoate: Product Overview


Methyl 7(R)-hydroxyhexadecanoate (CAS 1212082-49-9) is a chiral methyl ester derivative of 7(R)-hydroxyhexadecanoic acid, belonging to the class of long-chain hydroxylated fatty acid esters (C17H34O3, MW 286.45) . As the esterified form of an endogenous hydroxy fatty acid, it serves as a synthetic intermediate and research tool for investigating fatty acid hydroxylation patterns, lipid-mediated signaling pathways, and enzyme-substrate interactions [1]. The (R)-stereochemistry at the C7 position is a defining feature, distinguishing it from racemic mixtures and (S)-enantiomers . The compound exhibits documented inhibitory activity against human recombinant diacylglycerol O-acyltransferase 1 (DGAT-1) with an IC50 of 112 nM in Hep3B cell lysates, positioning it as a tool compound for triglyceride synthesis research [2]. Additionally, it functions as a lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while also demonstrating weaker inhibition of formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase [3]. The methyl ester form confers increased lipophilicity relative to the free acid, facilitating membrane permeability in cellular assays [4].

Stereochemical control
(R)-enantiomer reference standard for chiral lipidomics
GC-MS compatibility
Methyl ester supports direct analysis, eliminating derivatization
FAHFA precursor fit
Supports FAHFA biosynthesis study and quantification context
Monolayer probe
Mid-chain hydroxyl for bipolar phase behavior studies

Methyl 7(R)-Hydroxyhexadecanoate Differentiation


Substitution of methyl 7(R)-hydroxyhexadecanoate with generic, non-chiral, or positional isomer hydroxyhexadecanoates introduces uncontrolled experimental variability due to three interdependent factors: stereochemistry-dependent target engagement, position-specific physicochemical behavior at biological interfaces, and differential metabolic fate [1]. The (R)-enantiomer at C7 exhibits distinct enzyme inhibition profiles; the (S)-enantiomer or racemic mixtures may display altered potency or selectivity against targets such as DGAT-1 [2]. Furthermore, monolayer studies demonstrate that the position of the hydroxyl group along the 16-carbon chain fundamentally alters interfacial behavior at the air/water interface—2-, 3-, and 9-hydroxy esters exhibit different isotherm expansion profiles compared to 7-hydroxy derivatives, reflecting position-dependent changes in head group interactions [3]. Additionally, E. coli metabolic studies confirm that 7-hydroxyhexadecanoic acid is a distinct intermediate in the β-oxidation pathway of 9-hydroxyoctadecanoic acid, not a generic metabolite interchangeable with other hydroxylated fatty acids [4]. These position-specific and stereochemical properties render the compound non-substitutable for applications requiring reproducible target engagement, interfacial characterization, or metabolic tracing.

Positional isomer 2- or 3-hydroxy methyl esters may shift monolayer phase behavior and GC retention, complicating peak assignment.
Stereoisomer (S)-enantiomer or racemate may differ in stereospecific recognition; enzymatic FAHFA readouts require validation.
Free acid form 7(R)-hydroxyhexadecanoic acid requires methylation before GC-MS; pH-dependent ionization alters interfacial properties.

Methyl 7(R)-Hydroxyhexadecanoate: Quantitative Evidence


Mid-Chain Hydroxyl Yields Bipolar Monolayer Behavior

Methyl 7(R)-hydroxyhexadecanoate inhibits recombinant human diacylglycerol O-acyltransferase 1 (DGAT-1) with an IC50 of 112 nM in Hep3B cell lysates using didecanoyl glycerol and [14C]decanoyl-CoA as substrates after 60 minutes [1]. This sub-micromolar potency distinguishes it from non-hydroxylated palmitic acid methyl ester (methyl hexadecanoate), which exhibits no significant DGAT-1 inhibition (>100 μM) [2], and from 2-hydroxyhexadecanoate, which demonstrates >50-fold lower potency (IC50 ~6-10 μM) against lipid-metabolizing enzymes [3]. The 7(R)-stereochemistry is critical; racemic mixtures or (S)-enantiomers have not demonstrated equivalent potency in published assays, suggesting stereospecific enzyme interaction at the DGAT-1 active site [1].

Bipolar monolayer behavior
Class-level
Predicted bipolar (C-7) vs. monopolar (2/3-OH) or terminal bipolar (16-OH). Bipolar class shows inflection point absent in monopolar isomers.
Supports mid-chain hydroxyl phase-behavior model interpretation
Class-level inference; verify for C-7 isomer in Langmuir trough
DGAT-1 inhibition Triglyceride synthesis Metabolic disease research

Methyl Ester Derivatization Modifies Interfacial Properties

Methyl 7(R)-hydroxyhexadecanoate functions as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while exhibiting markedly weaker inhibition of cyclooxygenase (COX), formyltetrahydrofolate synthetase, and carboxylesterase [1]. This selectivity profile contrasts with non-selective fatty acid derivatives that inhibit COX and LOX pathways indiscriminately [2]. The compound's preferential inhibition of the lipoxygenase pathway—without potent concurrent COX inhibition—distinguishes it from polyunsaturated fatty acid analogs like arachidonic acid derivatives which often exhibit dual COX/LOX inhibition with IC50 values in the 1-10 μM range for both pathways [2].

Methyl ester interfacial shift
Method context
ΔlogP ~0.74 (ester vs. free acid); isotherm expansion observed for 2-,3-,9-OH methyl esters vs. parent acids.
Supports direct GC-MS use without prior derivatization
pH-independent analysis context; cross-study comparable data
Lipoxygenase inhibition Arachidonic acid metabolism Inflammation research

Stereospecific FAHFA Biosynthesis and (R)-Stereochemistry

Monolayer studies of methyl hydroxyhexadecanoates at the air/water interface reveal position-dependent isotherm expansion patterns [1]. The 2-, 3-, and 9-hydroxy compounds exhibit observable isotherm expansion upon esterification relative to their parent acids, interpreted as changes in head group interactions [1]. The 7-hydroxy isomer (as part of the homologous series) occupies an intermediate position in this continuum, with interfacial behavior distinct from both terminal (16-hydroxy) and proximal (2-, 3-hydroxy) hydroxylation patterns [1]. The 16-hydroxy methyl ester demonstrates anomalous surface pressure and surface potential behavior attributed to molecular inversion at the interface—the hydroxyl group acts as the primary polar group in the methyl ester, whereas it serves as the secondary polar group in the acid [1].

Stereospecific FAHFA precursor
Class-level
(R) configuration at C-7; enantiomeric excess typically >99% ee. (S)-enantiomer or racemate not equivalent for FAHFA biosynthesis reconstitution.
Supports enantiomer-comparison context for FAHFA studies
Class-level inference; chiral separation required to confirm
Monolayer behavior Interfacial science Lipid membrane models

Positional Isomer Resolution by GC-MS

In Escherichia coli K-12 metabolic studies, 7-hydroxyhexadecanoic acid is identified as a transient intermediate in the β-oxidation of 9-hydroxyoctadecanoic acid, accumulating before further degradation to 5-hydroxytetradecanoic acid [1]. This metabolic fate is position-specific: 10-hydroxyoctadecanoic acid is converted by E. coli without accumulation of the corresponding 8-hydroxyhexadecanoic intermediate [1]. The 7-hydroxyhexadecanoate intermediate is thus a pathway-specific metabolite, not a generic β-oxidation product shared across all hydroxy fatty acid substrates. The methyl ester form (methyl 7(R)-hydroxyhexadecanoate) serves as a stable, membrane-permeable analog for studying this specific metabolic route in vitro .

Positional isomer GC-MS
Method context
Systematic resolution of all 2–16 monohydroxy methyl esters; 7-OH retention distinct from 2- and 3-OH due to absence of intramolecular H-bonding.
Supports GC-MS peak assignment without isomer substitution
DB-5 MS column; EI fragmentation patterns differ by position
β-Oxidation Metabolic tracing Fatty acid degradation

High-Purity (R)-Enantiomer for Quantitative Lipidomics

Methyl 7(R)-hydroxyhexadecanoate (MW 286.45) exhibits increased lipophilicity compared to the free acid, 7(R)-hydroxyhexadecanoic acid (MW 272.42), due to esterification of the terminal carboxyl group . This structural modification confers enhanced passive membrane permeability, a principle well-established for fatty acid methyl esters used to improve cellular uptake in vitro [1]. The methyl ester form demonstrates room temperature shipping stability and defined storage parameters (-20°C for 3 years, 4°C for 2 years), providing formulation advantages over the free acid, which requires stricter handling to prevent dimerization and oxidation . The ester serves as a stable prodrug equivalent, undergoing intracellular esterase-mediated hydrolysis to release the active 7(R)-hydroxyhexadecanoic acid moiety [1].

High-purity (R)-enantiomer
Specification review
>98% purity (Larodan); stereochemistry traceable to LIPID MAPS LMFA01050414. (S)-enantiomer not commonly available.
Supports quantitative lipidomics with defined stereochemistry
Lot-specific purity; confirm CoA for method validation
Membrane permeability Ester prodrug strategy Formulation stability

Methyl 7(R)-Hydroxyhexadecanoate: Application Scenarios


FAHFA Biosynthesis and 7-PAHPA Quantification

Methyl 7(R)-hydroxyhexadecanoate is optimally deployed in enzymatic and cellular assays investigating DGAT-1-mediated triglyceride synthesis. The compound's IC50 of 112 nM against recombinant human DGAT-1 [1] supports dose-response studies at sub-micromolar concentrations where non-hydroxylated fatty acid esters (>100 μM) fail to produce measurable inhibition. Researchers studying metabolic disorders, obesity, or hepatic steatosis can employ this compound as a tool to dissect DGAT-1-specific contributions to lipid accumulation, differentiating DGAT-1-dependent effects from DGAT-2-mediated pathways.

Langmuir Monolayers: Mid-Chain Hydroxyl Phase Behavior

For studies requiring selective modulation of the lipoxygenase arm of arachidonic acid metabolism without concomitant COX inhibition, methyl 7(R)-hydroxyhexadecanoate offers a preferential inhibition profile [2]. This application is particularly relevant for researchers investigating leukotriene biosynthesis, inflammatory lipid mediator production, or LOX isoform-specific signaling. The compound enables experimental designs where dual COX/LOX inhibitors would introduce confounding variables.

Hydroxy Fatty Acid Positional Isomer Profiling

The position-specific interfacial behavior of methyl 7-hydroxyhexadecanoate, characterized in Langmuir trough studies, makes this compound suitable for controlled lipid monolayer experiments at the air/water interface [3]. Applications include studies of lipid packing, membrane curvature effects, and interactions with membrane proteins where hydroxyl group positioning influences head group interactions. The 7-hydroxy isomer exhibits isotherm behavior distinct from 2-, 3-, 9-, and 16-hydroxy analogs, requiring isomer-specific sourcing for reproducible interfacial measurements.

Enzyme Specificity: FAHFA Synthase and Hydrolase Substrates

Methyl 7(R)-hydroxyhexadecanoate serves as a stable, membrane-permeable precursor for tracing the 7-hydroxyhexadecanoate intermediate in β-oxidation studies. The compound's unique accumulation profile during 9-hydroxyoctadecanoic acid degradation in E. coli [4] positions it as a pathway-specific tracer not interchangeable with 8-, 9-, or 10-hydroxy isomers. Researchers investigating mitochondrial fatty acid oxidation defects, peroxisomal disorders, or metabolic flux in cell culture can utilize this compound in stable isotope-labeled or unlabeled formats for metabolic tracing experiments.

Application
Selection Property
Validation Focus
FAHFA biosynthesis quantification studies
Stereochemical identity and methyl ester form
7-PAHPA isomer resolution and peak assignment
Langmuir monolayer biophysics studies
Mid-chain hydroxyl bipolar phase behavior
Phase transition and domain morphology endpoints
Hydroxy fatty acid isomer profiling
Positional isomer retention differentiation
GC-MS retention time locking and library construction
FAHFA enzyme specificity studies
(R)-enantiomer substrate precursor
Enzyme stereoselectivity and regioselectivity readouts

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

53 linked technical documents
Explore Hub


Quote Request

Request a Quote for Methyl 7(R)-Hydroxyhexadecanoate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.